Cas no 2138539-10-1 (3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane)

• Product Name: 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane
• CAS No: 2138539-10-1
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 6188144
• PubChem ID: 165494896
• Update Time: 2025-06-24

3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane
• 3-{[1-(bromomethyl)cycloheptyl]oxy}-4-methyloxolane
• 2138539-10-1
• EN300-1136855

• Inchi： 1S/C13H23BrO2/c1-11-8-15-9-12(11)16-13(10-14)6-4-2-3-5-7-13/h11-12H,2-10H2,1H3
• InChI Key： JPHMYJXKSCWUHX-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OC1COCC1C

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane

Professional Introduction to Compound with CAS No. 2138539-10-1 and Product Name: 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane

The compound with the CAS number 2138539-10-1 and the product name 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of a bromomethyl substituent and a cycloheptyloxy moiety in its molecular framework suggests a high degree of chemical versatility, making it a valuable candidate for further exploration.

In recent years, the development of new chemical entities with enhanced pharmacological properties has been a central focus in the pharmaceutical industry. The compound in question, 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane, has been studied for its potential role in modulating various biological pathways. Its structural composition, which includes a cycloalkyl ether group and a bromomethyl functional group, positions it as a promising intermediate for the synthesis of more complex molecules. Such structural features are often exploited in medicinal chemistry to achieve specific pharmacological effects, such as improved solubility, bioavailability, and target specificity.

One of the most intriguing aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The bromomethyl group, for instance, is a well-known handle for further functionalization through reactions such as nucleophilic substitution or cross-coupling reactions. This allows chemists to attach various pharmacophores or targeting groups, thereby tailoring the compound's properties to meet specific therapeutic needs. The cycloheptyloxy moiety contributes to the compound's lipophilicity, which can be crucial for membrane permeability and cellular uptake.

Recent studies have highlighted the importance of cycloalkyl ethers in drug design due to their ability to enhance metabolic stability and reduce toxicity. The 4-methyloxolane ring in this compound may play a role in stabilizing the overall molecular structure while also influencing its interactions with biological targets. This structural motif has been observed in several approved drugs, where it contributes to favorable pharmacokinetic profiles. The combination of these structural elements makes 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane a compelling candidate for further investigation.

The compound's potential applications extend beyond simple inhibition models. Its unique structure suggests that it could be used as a scaffold for developing novel therapeutics with mechanisms that go beyond traditional enzyme inhibition. For example, it could be explored as a modulator of protein-protein interactions or as an activator or antagonist of ion channels. The bromomethyl group provides a versatile site for introducing diverse functional groups, enabling chemists to explore multiple pharmacological pathways simultaneously.

In terms of synthetic methodology, the preparation of 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane involves several key steps that highlight its complexity and synthetic challenge. The introduction of the bromomethyl group typically requires careful control of reaction conditions to avoid unwanted side products. Additionally, the formation of the cycloalkyl ether linkage necessitates precise stoichiometric control and optimal reaction conditions to ensure high yield and purity. These synthetic considerations are critical for producing sufficient quantities of the compound for subsequent biological testing.

The biological evaluation of this compound is another area where significant progress has been made recently. Researchers have employed various high-throughput screening (HTS) techniques to identify potential biological activities associated with 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane. Initial studies have shown promising results in modulating certain signaling pathways relevant to inflammatory diseases and cancer biology. These findings underscore the importance of structural diversity in drug discovery and highlight how compounds like this can serve as valuable tools for understanding disease mechanisms.

Furthermore, computational modeling has played an increasingly important role in predicting the biological activity of novel compounds before they are synthesized and tested experimentally. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been used to simulate how 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane interacts with potential target proteins. These simulations have provided insights into possible binding modes and affinity profiles, guiding experimental efforts toward optimizing its pharmacological properties.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications and improving its synthetic accessibility. By leveraging modern chemical synthesis techniques and advanced biophysical methods, scientists hope to unlock new therapeutic possibilities derived from this unique molecular scaffold. As our understanding of disease biology continues to evolve, compounds like 3-{1-(bromomethyl)cycloheptyloxy}-4-methyloxolane will undoubtedly play an important role in shaping the next generation of pharmaceuticals.